4-(azepane-1-sulfonyl)-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide hydrochloride

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[3-(dimethylamino)propyl]-N-(6-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C25H31FN4O3S2.ClH/c1-28(2)14-7-17-30(25-27-22-13-10-20(26)18-23(22)34-25)24(31)19-8-11-21(12-9-19)35(32,33)29-15-5-3-4-6-16-29;/h8-13,18H,3-7,14-17H2,1-2H3;1H
• InChI Key: UBNXSCJVGKDTKS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=C(S1)C=C(C=C2)F)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCCC4.Cl
• Molecular Formula: C25H32ClFN4O3S2
• Molecular Weight: 555.1 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the azepane ring might be formed through a cyclization reaction, while the sulfonyl group could be introduced using a sulfonyl chloride in the presence of a base. The benzothiazole ring might be formed through a condensation reaction or a cyclization.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The azepane ring is a seven-membered ring, which could introduce some strain into the molecule. The benzothiazole ring is aromatic and would contribute to the stability of the molecule.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would depend on the conditions and the reagents used. The amide group could be hydrolyzed to form a carboxylic acid and an amine. The sulfonyl group could react with nucleophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of the molecule, and its melting and boiling points would depend on the strength of the intermolecular forces.

Scientific Research Applications

Catalytic Protodeboronation

• Application : Researchers have reported a catalytic protodeboronation method using 1°, 2°, and 3° alkyl boronic esters. This radical-based approach enables formal anti-Markovnikov alkene hydromethylation, a transformation previously unknown. The protocol was successfully applied to methoxy-protected (−)-Δ8-THC and cholesterol. .

Proteomics Research

• Application : This compound finds use in proteomics research. .

Pyrido[1,2-a]pyrazine Derivatives

• Reaction Mode : When 4-OEt-substituted triazoles are employed, pyrido[1,2-a]pyrazine derivatives can be synthesized in moderate yields. .

1,4-Thiazine Derivatives

• Reaction Mode : Using 4-NPhth-substituted triazoles, researchers have synthesized 1,4-thiazine derivatives. .

Mechanism of Action

Without more specific information, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve studying its synthesis, its reactions, and its potential applications. For example, it could be investigated as a potential drug for treating certain diseases.